Cas no 1594019-36-9 (3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1594019-36-9
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 6072789
• PubChem ID: 102883348
• Update Time: 2025-10-22

3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• 1594019-36-9
• EN300-1847671

• Inchi： 1S/C11H12FN3O/c1-15-11(13)6-10(14-15)8-4-3-7(16-2)5-9(8)12/h3-6H,13H2,1-2H3
• InChI Key： DXFIPNQSGXELAZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(N)N(C)N=1)OC

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1594019-36-9)

The compound 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1594019-36-9) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methoxy substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets. The 1H-pyrazol-5-amine core is known for its versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine has surged due to their role in developing next-generation therapeutics. Fluorination is a key strategy in drug design, as it can improve pharmacokinetic properties and bioavailability. This compound's methoxyphenyl moiety further enhances its potential, as such groups are frequently employed to fine-tune solubility and target interactions. Scientists are actively exploring its applications in oncology, neurology, and inflammation, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 1594019-36-9 represents a valuable intermediate. Its pyrazole scaffold is amenable to diverse functionalizations, enabling the creation of libraries for high-throughput screening. This aligns with the growing focus on fragment-based drug discovery, where small molecules like this are used to identify novel binding sites. The compound's stability under various conditions also makes it suitable for scalable production, addressing industry needs for cost-effective and efficient synthesis routes.

Environmental and regulatory considerations are increasingly shaping the development of compounds like 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine. Researchers are investigating its biodegradability and ecotoxicological profile to ensure compliance with green chemistry principles. This is particularly relevant given the emphasis on sustainable pharmaceuticals and the reduction of persistent organic pollutants. The compound's potential for low bioaccumulation, owing to its moderate polarity, is a subject of ongoing study.

In the context of AI-driven drug discovery, CAS No. 1594019-36-9 has emerged as a dataset of interest. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and computational approaches is revolutionizing the field, reducing the time and cost associated with traditional methods. The compound's well-defined physicochemical properties make it an ideal candidate for such predictive modeling.

Looking ahead, 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine is poised to play a pivotal role in addressing unmet medical needs. Its structural motifs are being investigated for their potential in combating drug-resistant pathogens, a critical area amid rising antimicrobial resistance. Additionally, its applicability in central nervous system (CNS) drug development is being explored, given the fluoro group's ability to enhance blood-brain barrier penetration. These avenues highlight the compound's versatility and relevance in contemporary research.

For suppliers and manufacturers, CAS No. 1594019-36-9 represents a growing market opportunity. The compound's demand is driven by its utility in both early-stage research and late-stage optimization. Quality control and batch-to-batch consistency are paramount, as even minor impurities can impact downstream applications. Advanced analytical techniques, such as HPLC-MS and NMR spectroscopy, are employed to ensure high purity standards, meeting the stringent requirements of pharmaceutical clients.

In summary, 3-(2-fluoro-4-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1594019-36-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug discovery to material science, underscore its importance in advancing scientific and industrial progress. As research continues to uncover new possibilities, this compound is likely to remain at the forefront of cutting-edge developments.